molecular formula C9H10BrNO4S B1167794 Amines, N-coco alkyltrimethylenedi-, compds. with acrylic acid-N-(butoxymethyl)-2-propenamide-Et acr CAS No. 121053-40-5

Amines, N-coco alkyltrimethylenedi-, compds. with acrylic acid-N-(butoxymethyl)-2-propenamide-Et acr

Cat. No. B1167794
CAS RN: 121053-40-5
InChI Key:
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Description

Amines, N-coco alkyltrimethylenedi-, compds. with acrylic acid-N-(butoxymethyl)-2-propenamide-Et acr, also known as Amines, N-coco alkyltrimethylenedi-, compds. with acrylic acid-N-(butoxymethyl)-2-propenamide-Et acr, is a useful research compound. Its molecular formula is C9H10BrNO4S. The purity is usually 95%.
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properties

CAS RN

121053-40-5

Product Name

Amines, N-coco alkyltrimethylenedi-, compds. with acrylic acid-N-(butoxymethyl)-2-propenamide-Et acr

Molecular Formula

C9H10BrNO4S

Molecular Weight

0

synonyms

Amines, N-coco alkyltrimethylenedi-, compds. with acrylic acid-N-(butoxymethyl)-2-propenamide-Et acrylate-styrene polymer and 2-(dimethylamino)ethanol

Origin of Product

United States

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